Cas no 103966-02-5 (4-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 103966-02-5
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• MDL: MFCD00170266
• CID: 2144116
• Update Time: 2023-08-03

4-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-p-tolyl-thiazol-2-yl)-benzamide
• 2-p-methylbenzoylamino-4-p-tolylthiazole
• 4-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• YMUIWYBAUJKUEL-UHFFFAOYSA-N
• Oprea1_442311
• Oprea1_453310
• ARONIS019439
• STK025601
• Benzamide, 4-methyl-N-[4-(4-methyylphenyl)-2-thiazolyl]-
• 4-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide #
• 4-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzenecarboxamide

• MDL： MFCD00170266
• Inchi： 1S/C18H16N2OS/c1-12-3-7-14(8-4-12)16-11-22-18(19-16)20-17(21)15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H,19,20,21)
• InChI Key： YMUIWYBAUJKUEL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 308.098
• Monoisotopic Mass: 308.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2

Experimental Properties

• PSA: 70.23000
• LogP: 4.75220